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Compound of Interest

Compound Name: Yuanhuanin

Cat. No.: B1683528 Get Quote

Disclaimer: No specific Material Safety Data Sheet (MSDS) or detailed toxicological data is

publicly available for a compound explicitly named "Yuanhuanin" with the chemical formula

C22H22O11 (CAS 83133-14-6), which is classified as a flavonoid glycoside. However, the

context of requiring stringent personal protective equipment (PPE) suggests a likely reference

to the highly toxic daphnane-type diterpenoids isolated from plants of the Daphne genus (e.g.,

Daphne genkwa, also known as Genkwa Flos). Compounds in this class, such as Yuanhuacin

and Yuanhuadine, are known for their significant biological activity and high toxicity.[1][2]

This guide therefore provides essential safety and handling information based on the

hazardous properties of daphnane-type diterpenoids as a proxy for the substance of concern.

Researchers must handle these compounds with extreme caution in a controlled laboratory

environment.

Hazard Identification and Summary
Daphnane-type diterpenoids are potent biologically active molecules. The extract from their

source, Genkwa Flos, is confirmed to be toxic and is classified as strongly embryotoxic.[1][3][4]

Many diterpenoids isolated from Daphne species are known skin irritants and vesicants

(causing blisters).[5][6] Ingestion is highly toxic and can lead to severe internal irritation,

burning sensations, and other serious symptoms.[7] Due to the lack of specific LD50 data, all

daphnane diterpenoids should be treated as highly toxic substances.
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As specific quantitative toxicity data for Yuanhuanin (as a daphnane diterpenoid) is

unavailable, the table below summarizes key information for the representative toxic analogue,

Yuanhuacin, and the general toxicological profile of the chemical class.

Property Data Source(s)

Compound Class Daphnane-Type Diterpenoid [2]

Representative Compound Yuanhuacin [8]

CAS Number (Yuanhuacin) 60195-70-2 [8]

Molecular Formula C37H44O10 [8]

Molecular Weight 648.7 g/mol [8]

Physical Form Solid, likely a powder -

Known Hazards

Highly toxic upon ingestion,

skin/eye irritant, potential

vesicant, strongly embryotoxic.

[1][3][7]

LD50 (Oral, Rat)
Data not available. Handle as

highly potent toxin.
-

Operational and Disposal Plans
Adherence to strict protocols is mandatory to ensure personnel safety and prevent

environmental contamination.

Required Personal Protective Equipment (PPE)
A full barrier of PPE is required at all times when handling Yuanhuanin or related compounds.

Body Protection: A disposable, solid-front, back-tying laboratory gown over a standard lab

coat. Ensure cuffs are tucked into the inner pair of gloves.

Hand Protection: Double gloving is mandatory. Use two pairs of nitrile gloves, with the outer

pair having extended cuffs pulled over the sleeves of the disposable gown. Inspect gloves for

any signs of damage before use.
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Eye and Face Protection: Chemical splash goggles in combination with a full-face shield to

protect against splashes and aerosolized powder.

Respiratory Protection: When handling the compound as a powder outside of a containment

device, a NIOSH-approved respirator with P100 (or N100) particulate filters is required. All

work with powders should ideally be performed within a certified chemical fume hood or a

powder containment hood.

Step-by-Step Handling Protocol
All handling of Yuanhuanin must be performed in a designated area within a certified chemical

fume hood to minimize inhalation exposure.

Preparation:

Ensure the chemical fume hood is functioning correctly.

Cover the work surface with absorbent, plastic-backed bench paper.

Assemble all necessary equipment (spatulas, weigh boats, vials, solvents, vortexer) and

place them within the fume hood before beginning work.

Don all required PPE in the correct sequence (inner gloves, lab coat, gown, respirator,

goggles, face shield, outer gloves).

Weighing and Aliquoting (Powder):

Perform all manipulations deep within the fume hood.

Carefully open the container with the compound. Avoid any sudden movements that could

aerosolize the powder.

Use a dedicated spatula to gently transfer the desired amount of powder to a tared weigh

boat or vial.

Close the primary container immediately.
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To prepare a stock solution, add the solvent to the vial containing the powder slowly to avoid

splashing. Cap the vial securely before mixing or vortexing.

Post-Handling Decontamination:

Wipe down all surfaces, equipment, and the outside of containers with a suitable

decontamination solution (e.g., 70% ethanol followed by water) using disposable wipes.

Dispose of all contaminated wipes and bench paper as hazardous solid waste.

Doff PPE in the reverse order of donning, being careful not to touch the outside of

contaminated items. Remove the outer gloves first and dispose of them. Then remove the

face shield, goggles, and gown. Remove inner gloves last. Wash hands thoroughly with soap

and water immediately after.

Disposal Plan
All waste generated from handling Yuanhuanin is considered hazardous.

Solid Waste:

Collect all contaminated solid items (e.g., gloves, wipes, weigh boats, pipette tips, vials) in

a dedicated, clearly labeled hazardous waste bag or container.

The container must be sealed and labeled with "Hazardous Waste," the chemical name

("Yuanhuanin / Daphnane Diterpenoid Waste"), and the associated hazards (Toxic).

Liquid Waste:

Collect all solutions containing Yuanhuanin in a dedicated, sealed, and shatter-proof

hazardous waste container.

The container must be clearly labeled with "Hazardous Waste," the full chemical name,

solvent composition, and associated hazard symbols.

Do not mix with other waste streams unless compatibility has been confirmed.

Storage and Final Disposal:
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Store sealed waste containers in a designated, secure secondary containment area away

from incompatible materials until collection by institutional Environmental Health and

Safety (EHS) personnel.

Follow all institutional and local regulations for the final disposal of toxic chemical waste.

Experimental Protocols and Visualizations
Mechanism of Action: Signaling Pathway
Daphnane-type diterpenoids, such as the related compound Mezerein, are known to exert their

potent biological effects by directly interacting with key cellular signaling pathways. A primary

target is Protein Kinase C (PKC). These compounds are powerful mimics of diacylglycerol

(DAG), a natural activator of PKC. By binding to and activating PKC, they can trigger a cascade

of downstream events that regulate cell proliferation, differentiation, and apoptosis

(programmed cell death).[9] This potent and sustained activation can lead to the anti-tumor and

toxic effects observed.
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Caption: PKC activation by Yuanhuanin (proxy).
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The activation of Protein Kinase C (PKC) and other pathways by daphnane diterpenoids can

ultimately lead to the induction of apoptosis, or programmed cell death, in susceptible cells.

This process involves a complex cascade of events, including the activation of caspases, which

are proteases that execute the dismantling of the cell.
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Caption: Simplified workflow of apoptosis induction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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